
N-Bromo-t-butylamine: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: N-bromo-t-butylamine

Cat. No.: B8489873 Get Quote

CAS Number: 51655-37-9

This technical guide provides an in-depth overview of N-bromo-t-butylamine, a reactive

reagent primarily utilized in specialized organic synthesis applications. The document is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Chemical and Physical Properties
N-bromo-t-butylamine, with the molecular formula C4H10BrN, is a halogenated amine.[1][2]

Due to its reactivity, it is often prepared in situ for immediate use in subsequent reactions.[3]

Key physical and chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 51655-37-9 [4]

Molecular Formula C4H10BrN [1][2]

Molecular Weight 152.03 g/mol [1][2]

Synonyms

N-bromo-tert-butylamine, N-

Bromo-2-methyl-2-

propanamine

[1]

Appearance
Not specified (often used as a

solution)

Solubility Soluble in toluene [3]

Synthesis and Handling
Experimental Protocol: In-situ Preparation
N-bromo-t-butylamine is typically prepared immediately before its application in a chemical

reaction. The following protocol describes a general method for its in-situ generation.[3]

Materials:

tert-Butylamine (C4H11N)

Bromine (Br2)

Toluene (anhydrous)

Reaction vessel equipped with a dropping funnel and a magnetic stirrer, under an inert

atmosphere (e.g., nitrogen or argon).

Procedure:

A solution of tert-butylamine in anhydrous toluene is prepared in the reaction vessel.
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The solution is cooled to a temperature between -20 to -30 °C using a suitable cooling bath

(e.g., dry ice/acetone).

A solution of bromine in toluene is added dropwise to the cooled tert-butylamine solution with

vigorous stirring.

The reaction mixture is maintained at the low temperature throughout the addition.

The resulting solution of N-bromo-t-butylamine is then used directly for the subsequent

reaction step.

Logical Workflow for In-situ Preparation:

Caption: Workflow for the in-situ preparation of N-bromo-t-butylamine.

Safety, Handling, and Storage
While specific safety data for isolated N-bromo-t-butylamine is limited, precautions should be

based on the reactivity of N-haloamines and the hazards of its precursor, tert-butylamine.

Handling: All manipulations should be carried out in a well-ventilated fume hood.[3] Personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat, is mandatory.[5]

Storage: N-bromo-t-butylamine is generally not isolated or stored due to its potential

instability.[3] It is recommended to prepare it fresh for each use.

Hazards of Precursors:

tert-Butylamine: Flammable liquid and vapor. Toxic if swallowed or inhaled. Causes severe

skin burns and eye damage.[6]

Bromine: Highly corrosive and toxic. Causes severe burns upon contact with skin and

eyes. Inhalation can be fatal.

Applications in Organic Synthesis
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The primary application of N-bromo-t-butylamine is as a selective brominating agent,

particularly for the ortho-bromination of phenols.

Ortho-Bromination of Phenols
N-bromo-t-butylamine serves as a reagent for the regioselective bromination of phenols at the

ortho position. This selectivity is valuable in multi-step syntheses where specific substitution

patterns are required.

Reaction Scheme:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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